Cas no 1017777-72-8 (6-Chloro-2-fluoro-3-methoxybenzonitrile)

• Product Name: 6-Chloro-2-fluoro-3-methoxybenzonitrile
• CAS No: 1017777-72-8
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD09832269
• CID: 4457242
• PubChem ID: 46737506
• Update Time: 2025-05-23

6-Chloro-2-fluoro-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-fluoro-3-methoxy-benzonitrile
• 6-Chloro-2-fluoro-3-Methoxybenzonitrile, 97%
• CS-0439787
• JS-4564
• 4-Chloro-3-cyano-2-fluoroanisole, 6-Chloro-2-fluoro-m-anisonitrile
• E90266
• 1017777-72-8
• 6-chloro-2-fluoro-3-methoxybenzenecarbonitrile
• DTXSID701281383
• MFCD09832269
• 6-Chloro-2-fluoro-m-anisonitrile
• 6-CHLORO-2-FLUORO-3-METHOXYBENZONITRILE
• AKOS006280549
• 6-Chloro-2-fluoro-3-methoxybenzonitrile

• MDL： MFCD09832269
• Inchi： 1S/C8H5ClFNO/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-3H,1H3
• InChI Key： MRGPSVJVQWPCNB-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(C#N)C(Cl)=CC=1)OC

Computed Properties

• Exact Mass: 185.0043696Da
• Monoisotopic Mass: 185.0043696Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Additional information on 6-Chloro-2-fluoro-3-methoxybenzonitrile

6-Chloro-2-Fluoro-3-Methoxybenzonitrile: A Comprehensive Overview

The compound 6-Chloro-2-Fluoro-3-Methoxybenzonitrile, also known by its CAS number 1017777-72-8, is a highly specialized aromatic nitrile with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine, fluorine, and methoxy groups, along with a nitrile functional group. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound in research and industry.

Recent studies have highlighted the potential of 6-Chloro-2-Fluoro-3-Methoxybenzonitrile in the development of advanced materials and pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry. The compound's ability to undergo various nucleophilic and electrophilic reactions has been extensively studied, providing insights into its versatility as a building block for more complex molecules.

The synthesis of 6-Chloro-2-Fluoro-3-Methoxybenzonitrile involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the nitrile group is often achieved through cyanation reactions, while the substitution patterns are carefully controlled to ensure high purity and yield. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, making it more efficient and environmentally friendly.

In terms of applications, 6-Chloro-2-Fluoro-3-Methoxybenzonitrile has shown promise in the development of agrochemicals and specialty chemicals. Its ability to act as a precursor for herbicides and fungicides has been documented in recent agricultural studies. Additionally, the compound's unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and optoelectronic devices.

The structural elucidation of 6-Chloro-2-Fluoro-3-Methoxybenzonitrile has been supported by advanced spectroscopic techniques such as NMR, IR, and MS. These studies have provided detailed insights into the compound's molecular geometry, vibrational modes, and electronic transitions. Computational chemistry methods have also been utilized to predict its reactivity and stability under various conditions, further enhancing our understanding of its chemical behavior.

From an environmental perspective, the handling and disposal of 6-Chloro-2-Fluoro-3-Methoxybenzonitrile require careful consideration due to its potential impact on ecosystems. Studies on its biodegradation pathways and toxicity profiles are ongoing, with researchers focusing on developing sustainable practices for its use and waste management.

In conclusion, 6-Chloro-2-Fluoro-3-Methoxybenzonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important material for future innovations. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly significant role in both academic and industrial settings.